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Compound of Interest

Compound Name: 3-Fluorosalicylaldehyde

Cat. No.: B1296999

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper disposal of 3-Fluorosalicylaldehyde, a common reagent in synthetic chemistry.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
complying with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with 3-Fluorosalicylaldehyde and to utilize appropriate personal protective equipment (PPE).

Hazard Profile: 3-Fluorosalicylaldehyde is classified as a combustible solid that can cause
skin and eye irritation, and may also lead to respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene.

» Body Protection: A laboratory coat, long pants, and closed-toe shoes must be worn.
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» Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood to minimize inhalation risks.[2]

**Step-by-Step Disposal Protocol

The disposal of 3-Fluorosalicylaldehyde must be managed as hazardous waste. Under no
circumstances should it be disposed of in the regular trash or down the drain.[3][4] The
recommended method of disposal is through incineration by a licensed and accredited disposal
contractor.[5]

1. Waste Collection and Segregation:

» Collect waste 3-Fluorosalicylaldehyde, including any contaminated materials (e.g.,
weighing boats, contaminated gloves, absorbent pads), in a designated and compatible
hazardous waste container.[6][7] The container should be in good condition, with no leaks or
rust.[6]

o Ensure the waste is segregated from incompatible materials. For instance, store it separately
from strong oxidizing agents.[2] Also, keep acidic waste separate from bases, cyanides, or
sulfides.[8]

2. Labeling:
o Clearly label the hazardous waste container with the words "Hazardous Waste."[3][6]

e The label must include the full chemical name, "3-Fluorosalicylaldehyde,” and its
concentration or quantity. Avoid using abbreviations or chemical formulas.[3]

 Include the date of waste generation, the laboratory or room number, and the name and
contact information of the principal investigator or responsible person.[3]

3. Storage:

o Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA) that is close to the point of generation and under the direct supervision of laboratory
personnel.[7][8]
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The storage area should be well-ventilated and provide for the separation of incompatible
wastes.[7][8]

Ensure the container is kept closed at all times, except when adding waste.[6]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal contractor to arrange for pickup and disposal.[3][9]

Provide them with a complete list of the chemicals for disposal.[3]

Spill Response: In the event of a spill, immediately evacuate the area and ensure it is well-
ventilated. For small spills, use an inert absorbent material like sand or vermiculite to contain
the substance. Carefully collect the absorbed material and place it in a sealed, labeled
container for hazardous waste disposal. The spill area should be decontaminated with an
appropriate solvent, followed by soap and water. All cleaning materials must also be treated as
hazardous waste. Report all spills to your institution's EHS department.

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Fluorosalicylaldehyde.

Property Value Source
CAS Number 394-50-3 [10]
Molecular Formula C7HsFO2 [5][10]
Molecular Weight 140.11 g/mol [10]
Melting Point 68-70 °C [11]
Appearance White to off-white powder [51[11]
Storage Class 11 - Combustible Solids

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 3-
Fluorosalicylaldehyde.

Generation of
3-Fluorosalicylaldehyde Waste

:

Is the container empty?

Triple rinse with a suitable solvent. Collect in a designated,
Collect rinsate as hazardous waste. compatible hazardous waste container.
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Store in a designated Satellite
Accumulation Area (SAA).

Arrange for pickup by EHS or a
certified hazardous waste contractor.

Click to download full resolution via product page

Figure 1. Disposal workflow for 3-Fluorosalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorosalicylaldehyde
https://www.fishersci.com/store/msds?partNumber=AC397570010&productDescription=5-FLUOROSALICYLALDEHYDE%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://downloads.ossila.com/msds/3-fluoro-2-hydroxybenzaldehyde.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.chemscene.com/394-50-3.html?productObj=CS-W007698
https://www.ossila.com/products/3-fluoro-2-hydroxybenzaldehyde
https://www.benchchem.com/product/b1296999#3-fluorosalicylaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1296999#3-fluorosalicylaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1296999#3-fluorosalicylaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1296999#3-fluorosalicylaldehyde-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296999?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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